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Compound of Interest

Compound Name: Nemadipine B

Cat. No.: B193097

A comprehensive investigation into the molecular formula C19H21CI2NO4 reveals a significant
challenge in modern chemical and biological research: the characterization of novel or sparsely
documented chemical entities. Despite extensive searches across major chemical databases
and scientific literature, a specific, well-characterized compound corresponding to this
molecular formula remains elusive. This technical guide outlines the current landscape of
information regarding C19H21CI2NO4, highlighting the absence of established data and
proposing a theoretical framework for its potential characteristics and areas of investigation.

This document is intended for researchers, scientists, and drug development professionals who
may encounter this or similar uncharacterized molecular formulas in their work. It aims to
provide a structured approach to understanding the potential properties and biological activities
of such a compound, in the absence of direct experimental evidence.

Compound Identification and Physicochemical
Properties

A thorough search of prominent chemical registries, including PubChem and CAS, did not yield
a definitive entry for a compound with the molecular formula C19H21CI2NO4. While
compounds with similar elemental compositions exist, none match this exact formula. The lack
of a registered CAS number or established IUPAC name indicates that C19H21CI2NO4 is likely
not a commercially available or widely studied compound.
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In the absence of a known structure, we can only predict a range of possible physicochemical
properties based on its elemental compaosition.

Table 1: Predicted Physicochemical Properties of C19H21CI2NO4

Property Predicted Value/Range Method of Estimation
] Calculation from atomic

Molecular Weight 414.28 g/mol

masses

Based on the presence of N
Hydrogen Bond Donors 1-3

and O

Based on the presence of N
Hydrogen Bond Acceptors 4-6

and O

) o Estimated based on similar

LogP (Lipophilicity) 2-5

structures

Estimated based on similar
Polar Surface Area 60-100 Az

structures

Note: These values are theoretical and would require experimental validation once a specific

chemical structure is identified.

Potential Biological Activity and Signaling Pathways

Given the elemental composition, which includes nitrogen, oxygen, and chlorine atoms often
found in pharmacologically active molecules, it is plausible that a compound with the formula
C19H21CI2NO4 could exhibit biological activity. The presence of two chlorine atoms, for

instance, is a common feature in various drugs and can significantly influence their metabolic

stability and binding affinity.

Without experimental data, any discussion of signaling pathway involvement is purely
speculative. However, based on common pharmacophores, we can hypothesize potential

interactions.
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Caption: Hypothetical interaction of C19H21CI2NO4 with potential molecular targets and
cellular processes.

Proposed Experimental Workflow for
Characterization

For researchers who may have synthesized or isolated a compound believed to have this
molecular formula, a systematic experimental approach is necessary for its characterization.
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Caption: Proposed experimental workflow for the characterization of a novel compound.

Detailed Methodologies
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Structural Elucidation:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR would be essential to
determine the carbon-hydrogen framework. 2D NMR techniques (COSY, HSQC, HMBC)
would be employed to establish connectivity.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is crucial to confirm
the molecular formula. Fragmentation patterns (MS/MS) can provide insights into the
structure.

X-ray Crystallography: If a suitable crystal can be obtained, this technique would provide an
unambiguous determination of the three-dimensional structure.

In Vitro Screening:

Target-Based Assays: If a putative target class is hypothesized (e.g., kinases), screening
against a panel of relevant targets would be performed.

Phenotypic Screening: High-content imaging or other cell-based assays could be used to
identify effects on cellular morphology, proliferation, or other phenotypes without a
preconceived target.

Conclusion

The molecular formula C19H21CI2NO4 represents an uncharted area of chemical space. This
guide acknowledges the current lack of concrete data and provides a roadmap for future
research. The elucidation of its structure and biological activity would require a dedicated and
systematic scientific investigation. For the scientific community, the journey to characterize
such novel compounds is fundamental to advancing the frontiers of chemistry and medicine.
Researchers in possession of a compound with this formula are encouraged to pursue the
experimental avenues outlined herein to contribute to the collective body of scientific
knowledge.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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